Cas no 959238-22-3 ([4-(aminomethyl)tetrahydropyran-4-yl]methanol)

• Product Name: [4-(aminomethyl)tetrahydropyran-4-yl]methanol
• CAS No: 959238-22-3
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD09864391
• CID: 1031782
• PubChem ID: 22379474
• Update Time: 2025-11-01

[4-(aminomethyl)tetrahydropyran-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• (4-(Aminomethyl)tetrahydro-2H-pyran-4-yl)methanol
• (4-Aminomethyl-tetrahydro-pyran-4-yl)-methanol
• [4-(Aminomethyl)tetrahydro-2H-pyran-4-yl]methanol
• 4-(AMINOMETHYL)TETRAHYDRO-2H-PYRAN-4-YL]METHANOL
• 4-(Aminomethyl)tetrahydro-2H-pyran-4-methanol (ACI)
• [4-(Aminomethyl)oxan-4-yl]methanol
• [4-(Aminomethyl)tetrahydropyran-4-yl]methanol
• [4-(Aminomethyl)tetrahydro-2H-pyran-4-yl]methanol, AldrichCPR
• SCHEMBL1192654
• 959238-22-3
• DA-19088
• 2H-Pyran-4-methanol, 4-(aminomethyl)tetrahydro-
• 4-(Aminomethyl)tetrahydro-2H-pyran-4-methanol
• MFCD09864391
• AKOS005173479
• ALBB-011817
• SY143729
• CS-0055071
• LS-03709
• F8880-0718
• F53369
• Z945434608
• DTXSID70625269
• EN300-115011
• [4-(aminomethyl)tetrahydropyran-4-yl]methanol

• MDL： MFCD09864391
• Inchi： 1S/C7H15NO2/c8-5-7(6-9)1-3-10-4-2-7/h9H,1-6,8H2
• InChI Key： HVINWRIEIUOYJJ-UHFFFAOYSA-N
• SMILES： OCC1(CCOCC1)CN

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 55.5Ų

[4-(aminomethyl)tetrahydropyran-4-yl]methanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on [4-(aminomethyl)tetrahydropyran-4-yl]methanol

Recent Advances in the Application of [4-(aminomethyl)tetrahydropyran-4-yl]methanol (CAS: 959238-22-3) in Chemical Biology and Pharmaceutical Research

The compound [4-(aminomethyl)tetrahydropyran-4-yl]methanol (CAS: 959238-22-3) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This bicyclic structure, featuring both amino and hydroxyl functional groups, offers unique opportunities for drug discovery and chemical probe development. Recent studies have highlighted its versatility as a building block for the synthesis of novel bioactive molecules targeting a range of therapeutic areas, including central nervous system disorders, infectious diseases, and oncology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 959238-22-3 as a key intermediate in the synthesis of potent γ-secretase modulators for Alzheimer's disease treatment. The researchers utilized the compound's rigid tetrahydropyran core to constrain molecular conformations, resulting in improved selectivity and reduced off-target effects compared to previous generations of inhibitors. The hydroxyl group proved particularly valuable for introducing additional pharmacophores through ester or ether linkages.

In antimicrobial research, [4-(aminomethyl)tetrahydropyran-4-yl]methanol has shown remarkable potential as a scaffold for novel antibiotics. A recent Nature Communications paper described its incorporation into next-generation β-lactamase inhibitors, where the amino group facilitated covalent binding to the enzyme's active site while the tetrahydropyran ring enhanced metabolic stability. These derivatives demonstrated potent activity against multidrug-resistant bacterial strains, including carbapenem-resistant Enterobacteriaceae.

The compound's application in cancer therapeutics has also seen significant progress. Research teams have exploited its structural features to develop small-molecule inhibitors of protein-protein interactions, particularly in the Ras signaling pathway. The scaffold's ability to present multiple functional groups in spatially defined orientations has enabled the disruption of previously considered "undruggable" targets. Recent preclinical studies have shown promising results in KRAS-mutant cancers, with several derivatives entering early-stage clinical trials.

From a chemical biology perspective, 959238-22-3 has become valuable for developing activity-based probes and PROTACs (proteolysis-targeting chimeras). The amino group serves as an ideal attachment point for reporter tags or E3 ligase ligands, while the hydroxyl group can be functionalized to target specific proteins of interest. This dual functionality has enabled researchers to create highly specific tools for studying cellular pathways and protein degradation mechanisms.

Synthetic methodology development surrounding this scaffold has also advanced significantly. Recent innovations include stereoselective routes to access all possible diastereomers, as well as novel protecting group strategies that preserve the compound's valuable functional groups during complex syntheses. These methodological improvements have greatly expanded the accessibility of this scaffold for medicinal chemistry programs.

Looking forward, the unique structural features of [4-(aminomethyl)tetrahydropyran-4-yl]methanol position it as a versatile platform for addressing multiple challenges in drug discovery. Its balanced physicochemical properties, synthetic tractability, and demonstrated biological relevance suggest it will continue to play an important role in the development of novel therapeutics and chemical tools. Ongoing research is exploring its potential in emerging areas such as targeted protein degradation, RNA-targeted small molecules, and covalent inhibitor design.